Cas no 1806930-89-1 (4-Chloro-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-Chloro-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1806930-89-1
• MF: C₉H₄ClF₂N₃
• MW: 227.597967147827
• CID: 4808995
• Update Time: 2025-05-24

4-Chloro-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H4ClF2N3/c10-8-5(3-14)4-15-6(1-2-13)7(8)9(11)12/h4,9H,1H2
• InChI Key： MGGFOGGYMBUHRI-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C(CC#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.5
• Topological Polar Surface Area: 60.5

Additional information on 4-Chloro-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile

Comprehensive Overview of 4-Chloro-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806930-89-1)

4-Chloro-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806930-89-1) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and biological activities. The presence of chloro, cyano, and difluoromethyl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyridine-based compounds has surged due to their role in developing new-generation pharmaceuticals and crop protection agents. Researchers are particularly interested in 4-Chloro-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile due to its potential as a building block for active pharmaceutical ingredients (APIs). Its unique structural features allow for modifications that can enhance bioavailability and target specificity, making it a valuable asset in drug discovery.

The compound's CAS No. 1806930-89-1 is frequently searched in academic and industrial databases, reflecting its growing importance. Users often inquire about its synthesis methods, physicochemical properties, and safety data. For instance, questions like "How to synthesize 4-Chloro-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile?" or "What are the applications of CAS 1806930-89-1 in agrochemistry?" are common. These queries highlight the need for detailed, accessible information about this compound.

From a chemical perspective, 4-Chloro-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile exhibits notable stability under standard conditions, making it suitable for various laboratory-scale reactions. Its molecular weight and solubility profile are critical parameters for researchers planning its use in organic synthesis. Additionally, the difluoromethyl group in its structure is a key feature, as fluorinated compounds are increasingly sought after for their ability to improve metabolic stability in drug candidates.

The agrochemical industry also benefits from this compound, as it serves as a precursor for pesticides and herbicides. With the global push toward sustainable agriculture, there is a heightened focus on developing eco-friendly and high-efficiency agrochemicals. 4-Chloro-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile aligns with this trend, offering a pathway to create compounds with lower environmental impact.

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To summarize, 4-Chloro-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806930-89-1) is a multifaceted compound with promising applications in both medicine and agriculture. Its structural complexity and functional diversity make it a subject of ongoing research, driving innovation in these fields. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in advancing chemical synthesis and material science.